molecular formula C16H16O B8730273 Methanone, (2,5-dimethylphenyl)(4-methylphenyl)- CAS No. 13152-96-0

Methanone, (2,5-dimethylphenyl)(4-methylphenyl)-

Cat. No.: B8730273
CAS No.: 13152-96-0
M. Wt: 224.30 g/mol
InChI Key: IACYWJSRXRRLQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methanone, (2,5-dimethylphenyl)(4-methylphenyl)- is a useful research compound. Its molecular formula is C16H16O and its molecular weight is 224.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methanone, (2,5-dimethylphenyl)(4-methylphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methanone, (2,5-dimethylphenyl)(4-methylphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

13152-96-0

Molecular Formula

C16H16O

Molecular Weight

224.30 g/mol

IUPAC Name

(2,5-dimethylphenyl)-(4-methylphenyl)methanone

InChI

InChI=1S/C16H16O/c1-11-5-8-14(9-6-11)16(17)15-10-12(2)4-7-13(15)3/h4-10H,1-3H3

InChI Key

IACYWJSRXRRLQO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of p-toluic acid (22.2 g, 0.163 mole), p-xylene (100 mL), and trifluoromethanesulfonic acid (5 mL; 0.056 mole) was heated at reflux for 21 hours in a 300 mL flask equipped with a Dean-Stark trap, after which time 3 mL of water had been collected in the trap. The progress of the reaction was measured by gas chromatography as well as by the amount of water collected. After 6 hours, 22% of starting material had been converted to 2,5,4'-trimethylbenzophenone. The mixture was extracted with water, with 5% aqueous sodium hydroxide solution, and again with water. Evaporation of the organic layer gave 24 g (0.11 mole) of 2,5,4'-trimethylbenzophenone, 66% of theory.
Quantity
22.2 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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